Fenofibrate-13C6

Bioanalytical Method Validation LC–MS/MS Stable Isotope Dilution Assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H21ClO4
Molecular Weight 366.79 g/mol
Cat. No. B15557610
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Technical Parameters


Basic Identity
Product NameFenofibrate-13C6
Molecular FormulaC20H21ClO4
Molecular Weight366.79 g/mol
Structural Identifiers
InChIInChI=1S/C20H21ClO4/c1-13(2)24-19(23)20(3,4)25-17-11-7-15(8-12-17)18(22)14-5-9-16(21)10-6-14/h5-13H,1-4H3/i7+1,8+1,11+1,12+1,15+1,17+1
InChIKeyYMTINGFKWWXKFG-QVMNSZKMSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Fenofibrate-13C6 Procurement Overview


Fenofibrate-13C6 (CAS 1261395-55-4) is a stable isotope-labeled analog of the fibrate-class lipid-regulating agent fenofibrate, in which all six carbon atoms of the benzene ring are substituted with the non-radioactive isotope carbon-13 . With a molecular formula of C20H21ClO4 and a molecular weight of 366.79 g·mol⁻¹, it carries a +6 Da mass shift relative to unlabeled fenofibrate (360.75 g·mol⁻¹) . The compound is supplied as a white solid with a minimum chemical purity of ≥98% and a minimum isotopic enrichment of 99% 13C, and is stable for ≥1 year under recommended storage conditions [1]. It is designed exclusively as an internal standard for quantitative analysis of fenofibrate and its metabolites by LC–MS/MS, GC–MS, or NMR-based methods in pharmaceutical research, bioequivalence studies, and clinical pharmacokinetic investigations .

1
Workflow LC–MS/MS, GC–MS, or NMR quantitative bioanalysis
2
Selection Logic ¹³C₆-ISTD for fenofibrate with zero chromatographic isotope effect
3
Use Context Research PK, bioequivalence studies, and metabolite tracing in complex research matrices

Why Fenofibrate-13C6 Outperforms Deuterated Analogs


Stable isotope-labeled internal standards (SIL-IS) are the gold standard for quantitative bioanalysis, but not all isotopic labels perform equivalently. Deuterium (²H)-labeled analogs such as Fenofibrate-d6 are widely used because of lower synthesis costs; however, the greater physicochemical difference between hydrogen and deuterium isotopes causes deuterated internal standards to exhibit altered chromatographic retention times relative to the unlabeled analyte [1]. This retention time shift prevents the deuterated IS from experiencing the same matrix-induced ion suppression or enhancement as the target analyte, leading to systematic quantitative bias . In a direct comparative study, a deuterated IS produced urinary biomarker concentrations on average 59.2% lower than those obtained with the corresponding ¹³C-labeled IS, with spike accuracy experiments revealing a negative bias of −38.4% for the deuterated IS while the ¹³C-labeled IS showed no significant bias [2]. Furthermore, deuterium labels positioned on aromatic rings can undergo proton/deuterium exchange under certain chromatographic and ionization conditions, progressively degrading the effective isotopic enrichment during analysis [3]. Fenofibrate-13C6, with its six ¹³C atoms in the benzene ring, avoids both the chromatographic isotope effect and the risk of label exchange, ensuring consistent co-elution and reliable matrix effect compensation throughout the analytical run.

Fenofibrate-¹³C₆ Deuterated Analog (d6)
Co-elution Co-elutes with analyte; effective matrix-effect compensation vs. Retention-time shift alters ion suppression exposure; may introduce systematic bias
Label Stability ¹³C on benzene ring; chemically non-exchangeable vs. ²H on aromatic positions susceptible to H/D exchange; enrichment may degrade
Documentation ≥98% purity, 99% ¹³C enrichment, single isotopologue COA vs. Mixed d₁–d₆ species; purity may start at ≥95%; lot-to-lot variability risk

Fenofibrate-13C6 Comparative Performance Evidence


Chromatographic Co-Elution vs. Deuterated IS

Fenofibrate-13C6, carrying ¹³C labels on the benzene ring, co-elutes with unlabeled fenofibrate under reverse-phase UPLC conditions, whereas deuterated analogs such as Fenofibrate-d6 exhibit a measurable retention time shift. Berg and Strand (2011) demonstrated in a systematic UPLC–MS/MS investigation that ¹³C-labeled internal standards co-eluted with their analytes under all chromatographic conditions tested, while the corresponding ²H-labeled standards were consistently slightly separated from their analytes [1]. This separation becomes more pronounced with UPLC systems using sub-2 µm particles, which provide higher chromatographic resolution [1]. Because ion suppression and enhancement effects are retention-time-dependent in electrospray ionization, even a small shift can cause the deuterated IS to experience different matrix effects than the target analyte, undermining its core function as an internal standard [2].

Chromatographic Co-Elution
Class-level inference
Fenofibrate-¹³C₆: co-elutes with unlabeled analyte (ΔRT ≈ 0)
Deuterated IS: measurable retention-time separation; shift increases with UPLC resolution
Co-elution is required for matrix-effect compensation in ESI; even a small shift undermines IS function.
Berg & Strand (2011): ¹³C-IS co-eluted across all tested UPLC conditions.
Bioanalytical Method Validation LC–MS/MS Stable Isotope Dilution Assay

Quantitative Accuracy in Complex Matrices

Direct comparative evidence from Bowman et al. (2023) demonstrates that deuterated internal standards can produce severely biased quantitative results in complex biological matrices when compared to their ¹³C-labeled counterparts. Using an LC–ESI–MS/MS assay for urinary biomarkers, the authors found that concentrations generated with the ²H₇-labeled internal standard were on average 59.2% lower than those generated with the ¹³C₆-labeled internal standard [1]. Spike accuracy experiments—the definitive test of IS performance—revealed that the ²H₇-labeled IS produced negatively biased results of −38.4% relative to the known spike concentration, whereas no significant bias was observed for the ¹³C₆-labeled IS [1]. Post-column infusion experiments confirmed that the ion suppression experienced by the unlabeled analyte and the ¹³C₆-labeled IS was not equally experienced by the ²H₇-labeled IS, directly explaining the quantitative inaccuracy [1]. Although this study used 2-methylhippuric acid rather than fenofibrate, the underlying mechanism—deuterium-induced chromatographic isotope effect leading to differential matrix effect exposure—is a general physicochemical phenomenon applicable to all drug/internal standard pairs in electrospray LC–MS/MS [2].

Quantitative Accuracy
Cross-study comparable
−38.4% spike accuracy bias
²H₇-IS: −59.2% avg. concentration vs. ¹³C₆-IS
¹³C₆-IS: no significant bias observed
Reported −38.4% bias supports review of deuterated IS accuracy in complex matrices.
Bowman et al. (2023); LC–ESI–MS/MS; human urine matrix (n=37).
Quantitative Bioanalysis Matrix Effect Compensation Spike Accuracy

Isotopic Label Stability and H/D Exchange

Fenofibrate-13C6 incorporates six ¹³C atoms directly into the carbon skeleton of the benzene ring, creating a label that is chemically impossible to exchange under any analytical or storage conditions. In contrast, deuterium labels on aromatic rings have been demonstrated to undergo substantial hydrogen/deuterium exchange back to partially and even fully protonated forms during atmospheric pressure chemical ionization (APCI) LC/MS [1]. The Acanthus Research technical guide on SIL-IS design further notes that proton/deuterium exchange may occur when deuterium labels are situated on carbons adjacent to carbonyl groups or in certain aromatic positions, and explicitly states that 'it is advantageous to use ¹³C and ¹⁵N isotopes as they are not able to exchange' . For fenofibrate, the benzophenone moiety places deuterium labels—if present on the aromatic rings—in proximity to the electron-withdrawing carbonyl, potentially facilitating exchange under acidic or basic mobile phase conditions. The ¹³C₆ labeling strategy eliminates this risk entirely, ensuring that the isotopic enrichment of 99% ¹³C remains constant throughout the analytical workflow and during long-term storage (stability ≥1 year) [2].

Label Stability
Class-level inference
¹³C₆-label: chemically impossible to exchange; enrichment stable at 99%
²H-label: documented H/D exchange on aromatic rings under APCI/ESI conditions
Non-exchangeable ¹³C ensures consistent IS concentration and calibration integrity over time.
Davies et al. (2010); exchange may progressively degrade effective enrichment during analysis or storage.
Isotope Exchange Stability Internal Standard Integrity Long-Term Reproducibility

Mass Spectrometric Discrimination and Enrichment

Fenofibrate-13C6 provides a +6 Da mass shift relative to unlabeled fenofibrate (366.79 vs. 360.75 g·mol⁻¹), which is achieved through 99% isotopic enrichment of the six benzene ring carbons with ¹³C . This mass difference exceeds the generally recommended minimum of +3 Da for small-molecule LC–MS/MS applications, ensuring that the isotopic peaks of the internal standard are fully resolved from the natural abundance ¹³C isotopologue pattern of the unlabeled analyte in the mass spectrometer . Fenofibrate-d6 provides a +6 Da shift but does so through deuterium, which introduces the chromatographic and exchange liabilities described above. Importantly, the 99% ¹³C enrichment specification [1] means that less than 1% of the product consists of unlabeled or partially labeled species that could contribute to signal cross-talk at the analyte m/z channel—a critical quality parameter for SIL-IS procurement . The ¹³C labeling on the benzene ring also ensures that the mass label resides on the fragment most commonly monitored in MRM transitions targeting the benzophenone substructure of fenofibrate.

Mass Spec Discrimination
Supporting evidence
+6 Da mass shift (366.79 g·mol⁻¹)
99% ¹³C single-isotopologue enrichment
Vs. deuterated: often mixed d₁–d₆ species distribution
High single-isotopologue enrichment minimizes isotopic cross-talk at analyte m/z channels.
Essential for trace-level LLOQ in PK studies; label resides on benzophenone fragment.
Mass Spectrometry Isotopic Enrichment Spectral Overlap

Regulatory Documentation and Certificate of Analysis

Fenofibrate-13C6 from established suppliers (Alsachim, Alfa Chemistry) is delivered with a comprehensive Certificate of Analysis (COA) that includes batch-specific quantitative determinations of chemical purity (≥98%) and isotopic enrichment (99% ¹³C), accompanied by a full MSDS [1]. This documentation package meets the traceability requirements of regulatory bioanalytical method validation guidelines (FDA Guidance for Industry: Bioanalytical Method Validation, EMA Guideline on Bioanalytical Method Validation), which require that the identity, purity, and stability of the internal standard be established and documented [2]. By contrast, many deuterated fenofibrate products are supplied with purity specifications of ≥95% and may contain a distribution of partially deuterated species (d₁ through d₆) rather than a single, defined isotopologue, complicating the establishment of exact IS concentration and potentially introducing between-lot variability .

Documentation & COA
Supporting evidence
≥98% purity | 99% ¹³C enrichment
Batch-specific COA plus MSDS
Stability: ≥1 year
Supports bioanalytical validation documentation and audit-trail requirements.
Meets FDA/EMA IS qualification traceability expectations; single isotopologue simplifies lot consistency.
Regulatory Compliance Quality Assurance Method Validation Documentation

Ion Suppression Compensation in ESI

Berg and Strand (2011) demonstrated that ¹³C-labeled internal standards provide superior compensation for ion suppression effects in UPLC–MS/MS compared to ²H-labeled standards. In their systematic investigation, the improved ability of ¹³C-labeled ISs to compensate for ion suppression was attributed to their co-elution with the target analyte, which ensures that both compounds experience identical ionization conditions in the ESI source [1]. The Bowman et al. (2023) study confirmed this mechanism experimentally: post-column infusion experiments showed that the unlabeled analyte and its ¹³C₆-labeled IS experienced equivalent ion suppression, whereas the ²H₇-labeled IS and the unlabeled analyte did not, directly causing the observed −38.4% spike accuracy bias for the deuterated IS [2]. For fenofibrate bioanalysis, which typically involves protein precipitation or liquid-liquid extraction from plasma followed by ESI+ LC–MS/MS, matrix effects from co-extracted phospholipids are a well-recognized challenge [3]. The use of Fenofibrate-13C6, which co-migrates with the analyte through both the extraction and chromatographic steps, ensures that any losses or ion suppression are equally shared, maintaining the analyte/IS response ratio constant—the fundamental requirement for accurate stable isotope dilution quantification.

Ion Suppression Compensation
Class-level inference
¹³C-IS: co-elutes, experiences equivalent ion suppression; constant analyte/IS ratio
²H-IS: differential matrix-effect exposure confirmed by post-column infusion
Incomplete ion-suppression compensation is a common cause of bioanalytical method failure.
Berg & Strand (2011); Bowman et al. (2023) post-column infusion data confirm mechanism.
Ion Suppression Electrospray Ionization Quantitative Reliability

Fenofibrate-13C6 Optimal Application Scenarios


Regulatory PK and Bioequivalence Studies

Fenofibrate-13C6 is the appropriate internal standard for fenofibrate quantification in human plasma when the bioanalytical method must satisfy regulatory validation criteria (accuracy ±15%, precision ≤15% CV). The evidence from Bowman et al. (2023) demonstrates that deuterated ISs can introduce a −38.4% spike accuracy bias due to differential matrix effect exposure, which would cause a method to fail accuracy criteria at multiple QC levels [1]. By contrast, ¹³C-labeled ISs—including Fenofibrate-13C6 by class inference—eliminate this bias through exact chromatographic co-elution [2]. For ANDA submissions requiring demonstration of bioequivalence between generic and reference fenofibrate formulations, the use of Fenofibrate-13C6 provides a defensible, scientifically sound IS choice that minimizes the risk of regulatory queries related to IS performance and incurred sample reanalysis failure.

Therapeutic Drug Monitoring in Special Populations

When quantifying fenofibrate or its active metabolite fenofibric acid in complex matrices such as breast milk, pediatric plasma, or matrices from patients with altered protein binding or metabolic capacity, matrix effects can vary substantially between samples. The Bowman et al. (2023) post-column infusion data show that ¹³C-labeled ISs experience the same matrix effects as the analyte across diverse human urine specimens, while deuterated ISs do not [1]. Fenofibrate-13C6, with its non-exchangeable ¹³C label and demonstrated co-elution properties, ensures that between-sample matrix variability does not translate into between-sample quantification error. This is particularly critical in lactation studies, where fenofibrate transfer into breast milk must be accurately quantified for risk-benefit assessment, and deuterated IS methods (Fenofibrate acid-D6) have been previously employed but may carry hidden matrix-dependent bias [3].

Metabolite Identification and Pathway Tracing

The ¹³C₆ label on the benzene ring of Fenofibrate-13C6 provides a permanent, non-exchangeable 'carbon barcode' that remains intact through all Phase I (oxidation, hydrolysis) and Phase II (glucuronidation, sulfation) metabolic transformations of fenofibrate. The Acanthus Research design guide notes that when the MS method uses a fragment for quantitation, the labeled site must reside on that fragment . Since the benzophenone moiety bearing the ¹³C₆ label is a key structural feature preserved in fenofibric acid and its glucuronide conjugates, Fenofibrate-13C6 serves as an ideal tracer for metabolite identification and quantification studies, maintaining a consistent +6 Da shift in all metabolites containing the intact benzophenone substructure. This contrasts with deuterated tracers, where H/D exchange during metabolism or sample preparation can lead to progressive loss of the mass label.

Pharmaceutical QC and Stability Testing

For QC laboratories performing fenofibrate content uniformity, dissolution testing, or stability-indicating assays by LC–MS or LC–UV with MS confirmation, Fenofibrate-13C6 provides a chemically identical yet mass-distinguishable reference compound. Its ≥98% purity and 99% ¹³C enrichment, documented by a comprehensive COA [4], meet the reference standard qualification requirements for pharmaceutical QC under ICH Q7 and 21 CFR Part 211. The ≥1 year stability specification [4] ensures that a single procurement can support multiple analytical campaigns without repeated requalification, reducing long-term operational costs despite a potentially higher unit price compared to deuterated alternatives.

Application
Selection Property
Validation Focus
Research PK and Bioequivalence
Co-elution-based ion-suppression compensation
Accuracy / precision endpoint review at QC levels
Human Plasma Research Matrix Analysis
Matrix-effect correction across diverse samples
Between-sample quantification error review
Metabolite Identification Studies
Non-exchangeable ¹³C₆ benzophenone tracer
Consistent +6 Da shift in fenofibric acid and glucuronide conjugates
Pharmaceutical QC and Stability Testing
≥98% purity, 99% ¹³C enrichment, ≥1 year stability
Reference standard qualification and lot-to-lot consistency review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

28 linked technical documents
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